Cas no 1804890-15-0 (2,3-Bis(trifluoromethyl)-4-nitrobenzyl bromide)

• Product Name: 2,3-Bis(trifluoromethyl)-4-nitrobenzyl bromide
• CAS No: 1804890-15-0
• MF: C₉H₄BrF₆NO₂
• MW: 352.027982711792
• CID: 4982200
• Update Time: 2025-06-08

2,3-Bis(trifluoromethyl)-4-nitrobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-4-nitrobenzyl bromide

• Inchi： 1S/C9H4BrF6NO2/c10-3-4-1-2-5(17(18)19)7(9(14,15)16)6(4)8(11,12)13/h1-2H,3H2
• InChI Key： BUTXYJCOTPGZKT-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(C(C(F)(F)F)=C1C(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 339
• XLogP3: 4.1
• Topological Polar Surface Area: 45.8

Additional information on 2,3-Bis(trifluoromethyl)-4-nitrobenzyl bromide

Introduction to 2,3-Bis(trifluoromethyl)-4-nitrobenzyl bromide (CAS No. 1804890-15-0)

2,3-Bis(trifluoromethyl)-4-nitrobenzyl bromide, identified by its Chemical Abstracts Service (CAS) number 1804890-15-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatics and features a unique structural motif characterized by the presence of two trifluoromethyl groups at the 2- and 3-positions of the benzene ring, coupled with a nitro substituent at the 4-position. The introduction of bromine at the benzylic position enhances its utility as an intermediate in synthetic chemistry, particularly in the development of biologically active molecules.

The structural configuration of 2,3-Bis(trifluoromethyl)-4-nitrobenzyl bromide imparts several distinct chemical properties that make it a valuable reagent in synthetic applications. The trifluoromethyl groups contribute to electron-withdrawing effects, which can influence the reactivity and electronic properties of the aromatic system. This feature is particularly advantageous in medicinal chemistry, where such substituents are often employed to modulate metabolic stability, lipophilicity, and binding affinity. The nitro group further enhances electrophilicity, facilitating nucleophilic substitution reactions that are crucial for constructing complex molecular frameworks.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from nitroaromatic compounds due to their diverse biological activities. 2,3-Bis(trifluoromethyl)-4-nitrobenzyl bromide has been explored as a key intermediate in the synthesis of various pharmacophores targeting different disease mechanisms. For instance, its application in the preparation of kinase inhibitors has been investigated, leveraging its ability to undergo selective functionalization at multiple positions. The benzylic bromide moiety provides a convenient handle for further derivatization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of biaryl structures that are prevalent in many drug candidates.

The< strong>Bis(trifluoromethyl) substitution pattern is particularly noteworthy for its impact on pharmacokinetic properties. Fluorinated aromatic compounds often exhibit improved pharmacological profiles due to increased metabolic stability and resistance to degradation by cytochrome P450 enzymes. This characteristic makes 2,3-Bis(trifluoromethyl)-4-nitrobenzyl bromide a promising building block for drugs designed to prolong half-life and enhance bioavailability. Moreover, the nitro group can be reduced to an amine under specific conditions, providing a versatile pathway for introducing amino functionalities into complex molecules. This redox-active nature allows for further diversification of molecular structures without requiring additional synthetic steps.

Recent advancements in computational chemistry have also highlighted the potential of 2,3-Bis(trifluoromethyl)-4-nitrobenzyl bromide as a scaffold for drug discovery. Molecular modeling studies have demonstrated its ability to interact with biological targets through hydrophobic interactions and dipole-dipole interactions mediated by the electronegative trifluoromethyl groups and nitro moiety. These insights have guided the design of novel analogs with enhanced binding affinities and selectivity profiles. Such computational approaches are increasingly integral to modern drug development pipelines, where virtual screening and molecular dynamics simulations accelerate the identification of promising candidates.

The utility of 2,3-Bis(trifluoromethyl)-4-nitrobenzyl bromide extends beyond kinase inhibitors; it has also been explored in the synthesis of antimicrobial agents. The combination of electron-withdrawing groups enhances interactions with bacterial enzymes and cell membranes, potentially leading to novel mechanisms of action against resistant strains. Additionally, its incorporation into antimicrobial peptidomimetics has shown promise in preclinical studies due to its ability to stabilize peptide scaffolds against enzymatic degradation while maintaining bioactivity.

In conclusion,2,3-Bis(trifluoromethyl)-4-nitrobenzyl bromide (CAS No. 1804890-15-0) represents a versatile intermediate with significant potential in pharmaceutical research and drug development. Its unique structural features—comprising< strong>Bis(trifluoromethyl) groups and a nitro substituent—make it an attractive scaffold for synthesizing biologically active molecules with optimized pharmacokinetic properties. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in synthetic organic chemistry and medicinal innovation.